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Compound of Interest

Compound Name: Boc-asp(osu)-obzl

Cat. No.: B558620

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical structure and properties of N-a-tert-
Butyloxycarbonyl-L-aspartic acid a-N-hydroxysuccinimide ester (3-benzyl ester, commonly
abbreviated as Boc-Asp(OSu)-OBzl. This reagent is a key building block in peptide synthesis
and bioconjugation.

Molecular Structure

Boc-Asp(OSu)-OBzl is a derivative of the amino acid L-aspartic acid, where the functional
groups are strategically protected to allow for controlled reactions. The core structure consists
of an L-aspartic acid backbone with three key modifications:

e Boc (tert-Butyloxycarbonyl) Group: The a-amino group is protected by a Boc group. This
acid-labile protecting group prevents unwanted reactions at the N-terminus during peptide
synthesis.

o OBzl (Benzyl Ester) Group: The side-chain B-carboxyl group is protected as a benzyl ester.
This protecting group is stable under the conditions used for Boc removal but can be cleaved
using strong acids or through hydrogenolysis.[1]

e OSu (N-Hydroxysuccinimide Ester) Group: The a-carboxyl group is activated as an N-
hydroxysuccinimide ester. This makes the carboxyl group highly reactive towards primary
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and secondary amines, facilitating efficient peptide bond formation with minimal side
reactions.[2][3]

The stereochemistry at the a-carbon is retained from the natural L-aspartic acid.

Chemical Properties

The key chemical and physical properties of Boc-Asp(OSu)-OBzl are summarized in the table

below.
Property Value References
Chemical Formula C20H24N20s [4][5]
Molecular Weight 420.41 g/mol [4115]
CAS Number 13798-75-9 [4][5]
Appearance White powder [3]
Melting Point 98-103 °C [31[5][6]
Solubility Soluble in DMF [5]
Storage Temperature -20°C to 8°C [31141[5]

Structural Diagram

The following diagram illustrates the two-dimensional chemical structure of Boc-Asp(OSu)-
OBzl.
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Caption: 2D structure of Boc-Asp(OSu)-OBzlI.

Experimental Protocols: Synthesis and Application

a. Synthesis: The synthesis of Boc-Asp(OSu)-OBzl typically starts from N-Boc-L-aspartic acid
B-benzyl ester (Boc-Asp(OBzl)-OH).[1] The a-carboxylic acid is then activated by reaction with
N-hydroxysuccinimide (NHS) in the presence of a coupling agent such as
dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

b. Application in Peptide Synthesis: Boc-Asp(OSu)-OBzl is a valuable reagent in solid-phase
peptide synthesis (SPPS).[3][5] The activated OSu ester readily reacts with the free amino
group of a resin-bound peptide chain, forming a new peptide bond. The Boc protecting group is
then removed with a mild acid, such as trifluoroacetic acid (TFA), to allow for the next coupling
step. This cycle is repeated to build the desired peptide sequence.
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Logical Workflow for Application in Peptide
Synthesis

The following diagram outlines the typical workflow for incorporating an aspartic acid residue
into a peptide chain using Boc-Asp(OSu)-OBzl in Boc-chemistry solid-phase peptide
synthesis.
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Caption: Workflow for using Boc-Asp(OSu)-OBzl in SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. peptide.com [peptide.com]

e 2. chemimpex.com [chemimpex.com]

e 3. chemimpex.com [chemimpex.com]

e 4. Bot Detection [iris-biotech.de]

e 5. Boc-Asp(OBzl)-OSu = 98.0 C/N 13798-75-9 [sigmaaldrich.com]
e 6. BOC-ASP(OBZL)-OSU | 13798-75-9 [amp.chemicalbook.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Structure of Boc-
Asp(OSu)-0Bzl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558620#what-is-the-structure-of-boc-asp-osu-obzl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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